Cas no 2171164-22-8 (benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate)

• Product Name: benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate
• CAS No: 2171164-22-8
• MF: C₁₆H₁₈ClNO₃
• MW: 307.772023677826
• CID: 5898978
• PubChem ID: 165589142
• Update Time: 2025-07-10

benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate
• 2171164-22-8
• EN300-1612382
• benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopenta[b]pyrrole-2-carboxylate

• Inchi： 1S/C16H18ClNO3/c17-16(20)18-13-8-4-7-12(13)9-14(18)15(19)21-10-11-5-2-1-3-6-11/h1-3,5-6,12-14H,4,7-10H2/t12-,13-,14-/m0/s1
• InChI Key： XKZBPGYSNSJIHN-IHRRRGAJSA-N
• SMILES： ClC(N1[C@H](C(=O)OCC2C=CC=CC=2)C[C@@H]2CCC[C@H]12)=O

Computed Properties

• Exact Mass: 307.0975211g/mol
• Monoisotopic Mass: 307.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Additional information on benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate

Benzoic Acid Derivatives: A Focus on CAS No. 2171164-22-8 and Benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate

The compound with CAS No. 2171164-22-8, known as benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader category of benzoic acid derivatives, which are widely studied for their diverse applications in drug discovery and materials science.

Benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate is characterized by its unique stereochemistry and functional groups. The molecule's structure includes a benzyl group attached to a bicyclic system with specific stereochemical configurations at the 2S, 3aS, and 6aS positions. The presence of a carbonochloridoyl group further enhances its reactivity and potential for functionalization. Recent studies have highlighted the importance of such stereochemically defined compounds in the development of enantioselective catalysts and chiral recognition systems.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. Researchers have employed various strategies, including enantioselective ring-closing metathesis and stereoselective alkylation, to construct the complex bicyclic framework. These methods not only ensure high yields but also maintain the desired stereochemical integrity of the molecule.

One of the most promising applications of benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate lies in its potential as a building block for drug development. Its rigid bicyclic structure and functional groups make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent computational studies have demonstrated its ability to bind to certain protein pockets with high affinity, suggesting its potential role in therapeutic interventions.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its unique electronic properties and structural rigidity make it a candidate for use in advanced materials such as liquid crystals and self-assembling monolayers. Researchers have investigated its ability to form ordered assemblies under various conditions, which could pave the way for novel applications in nanotechnology.

The study of benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate has also contributed to our understanding of stereochemical control in organic synthesis. By employing cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists have been able to elucidate the precise three-dimensional arrangement of atoms in this molecule. This knowledge is crucial for designing similar compounds with tailored properties.

Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. By utilizing renewable feedstocks and catalytic processes with minimal environmental impact, researchers are working towards making the production of benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate more eco-friendly. These efforts align with global initiatives aimed at reducing carbon footprints in chemical manufacturing.

In conclusion, benzyl (2S,3aS,6aS)-1-(carbonochloridoyl)-octahydrocyclopentabpyrrole-2-carboxylate represents a fascinating example of how modern organic chemistry can lead to innovative solutions across multiple disciplines. Its unique structure, versatile functionality, and potential applications make it a subject of continued research interest. As new methodologies emerge and our understanding deepens, this compound is likely to play an increasingly important role in both academic research and industrial applications.